Methyl 1-(cinnolin-4-yl)-1H-indole-3-carboxylate

• CAS RN: 649551-05-3
• Molecular Formula: C18H13N3O2
• Molecular Weight: 303.3 g/mol
• IUPAC Name: methyl 1-cinnolin-4-ylindole-3-carboxylate
• InChI: InChI=1S/C18H13N3O2/c1-23-18(22)14-11-21(16-9-5-3-6-12(14)16)17-10-19-20-15-8-4-2-7-13(15)17/h2-11H,1H3
• InChI Key: DZSAEZDVSUPBFW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C2=CC=CC=C21)C3=CN=NC4=CC=CC=C43

Description

Methyl 1-(cinnolin-4-yl)-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C18H13N3O2 and its molecular weight is 303.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1 mmol (175 mg) of 1H-indole-3-carboxylic acid methyl ester, 1.1 mmol (181 mg) of 4-chloro-cinnoline and 1.2 mmol (390 mg) of Cs2CO3 are suspended in 3 ml of dry DMF. The mixture is stirred for 60 h at 80° C. under argon, allowed to cool to room temperature, and diluted with water (20 ml). Part of the product precipitates and is filtered off, the filtrate is extracted twice with ethyl acetate (20 ml portions). The combined extracts are dried over anhydrous Na2SO4 and evaporated. The residue is combined with the precipitate and purified by prep. HPLC to yield 1-(cinnolin-4-yl)-1H-indole-3-carboxylic acid methyl ester (MS molpeak 304 (M+H, electrospray ionization)) as an off-white foam after freeze-drying.

Synthesis routes and methods II

Procedure details